Cas no 474461-38-6 (3,4,6-trichloro-5-hydrazinylpyridazine)

• Product Name: 3,4,6-trichloro-5-hydrazinylpyridazine
• CAS No: 474461-38-6
• MF: C₄H₃Cl₃N₄
• MW: 213.452416658401
• MDL: MFCD30499131
• CID: 5224549
• PubChem ID: 21604025
• Update Time: 2026-03-07

3,4,6-trichloro-5-hydrazinylpyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3,4,6-trichloro-5-hydrazinyl-
• 3,4,6-trichloro-5-hydrazinylpyridazine

• MDL： MFCD30499131
• Inchi： 1S/C4H3Cl3N4/c5-1-2(9-8)4(7)11-10-3(1)6/h8H2,(H,9,10)
• InChI Key： FEXXESHGTUWWIB-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=C(Cl)C(NN)=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3,4,6-trichloro-5-hydrazinylpyridazine

Comprehensive Analysis of 3,4,6-Trichloro-5-hydrazinylpyridazine (CAS No. 474461-38-6): Properties, Applications, and Innovations

3,4,6-Trichloro-5-hydrazinylpyridazine (CAS No. 474461-38-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the pyridazine family, a class of nitrogen-containing heterocycles known for their versatility in drug design and material science. With the increasing demand for novel bioactive molecules, researchers are exploring the potential of 3,4,6-trichloro-5-hydrazinylpyridazine as a building block for small-molecule inhibitors and catalytic intermediates.

The molecular structure of 3,4,6-trichloro-5-hydrazinylpyridazine incorporates three chlorine atoms and a hydrazine functional group, which contribute to its reactivity and solubility profile. This combination makes it a candidate for cross-coupling reactions and click chemistry applications, topics frequently searched in modern synthetic chemistry forums. Recent studies highlight its role in developing antimicrobial agents, aligning with global concerns over antibiotic resistance—a hot topic in both academic and public health discussions.

From an industrial perspective, CAS 474461-38-6 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are optimizing its production to minimize hazardous byproducts, addressing the growing emphasis on environmentally friendly manufacturing. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with regulatory standards like REACH and FDA guidelines—keywords frequently queried by professionals in the field.

In material science, derivatives of 3,4,6-trichloro-5-hydrazinylpyridazine have shown promise in organic electronics, particularly in OLEDs and photovoltaic cells. This aligns with the surge in interest around renewable energy solutions, a dominant theme in tech and sustainability circles. The compound’s ability to form stable complexes with metals also opens doors for catalysis research, another area with high search volume among chemists.

Safety and handling protocols for 3,4,6-trichloro-5-hydrazinylpyridazine emphasize proper storage conditions (e.g., inert atmospheres) and personal protective equipment (PPE), reflecting broader workplace safety trends. While not classified as hazardous under current regulations, its handling requires adherence to GHS labeling standards—a common query in chemical safety databases.

Future directions for CAS 474461-38-6 include exploring its structure-activity relationships (SAR) in medicinal chemistry and scaling up production via continuous flow synthesis, a technique gaining traction in industry forums. As AI-driven drug discovery accelerates, this compound’s role in high-throughput screening libraries is another area of active investigation.